f ' id
BE“GHE > etychoeie,Az?ilt;SIEy Sltjrilcineg

Personal protective equipment for handling Boc-
(R)-gamma-allyl-L-proline
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Compound of Interest

Compound Name: Boc-(R)-gamma-allyl-L-proline

Cat. No.: B1332874

Essential Safety and Handling Guide for Boc-(R)-
gamma-allyl-L-proline

This guide provides crucial safety and logistical information for the handling and disposal of
Boc-(R)-gamma-allyl-L-proline, tailored for researchers, scientists, and professionals in drug
development. The following procedures are based on the safety data for the closely related
compound, Boc-L-proline, and are intended to ensure a safe laboratory environment.

Disclaimer: No specific Safety Data Sheet (SDS) for Boc-(R)-gamma-allyl-L-proline was
found. The information provided is based on the SDS for the structurally similar compound,
Boc-L-proline. It is recommended to consult the specific SDS for Boc-(R)-gamma-allyl-L-

proline when it becomes available.

Physical and Chemical Properties

While specific quantitative data for Boc-(R)-gamma-allyl-L-proline is limited, the properties of
the related compound Boc-L-proline are summarized below.
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Property

Value

Physical State

Solid, Powder[1][2]

Appearance White[1][2]
Molecular Formula C13H21NO4
Molecular Weight 255.31
_ _ 133-136 °C/271.4 - 276.8 °F (for Boc-L-
Melting Point .
proline)[1][2]
Store at -20°C upon receipt.[3] For short term,
Storage 4°C for one week is acceptable.[3] Avoid

repeated freeze-thaw cycles.[3]

Personal Protective Equipment (PPE)

When handling Boc-(R)-gamma-allyl-L-proline, the following personal protective equipment is

recommended to ensure safety.

PPE Category

Specific Recommendation

Eye Protection

Chemical safety goggles or a face shield.[1]

Hand Protection

Chemical-resistant gloves.[1] Gloves should be
inspected before use and disposed of properly
after.[4]

Body Protection

A standard lab coat to prevent skin contact.[1]

Respiratory Protection

If there is a risk of dust formation, use a certified

respirator.[1]

Handling and Storage Procedures

Adherence to proper handling and storage protocols is essential for maintaining the integrity of

the compound and ensuring laboratory safety.

Handling:
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e Ventilation: Use in a well-ventilated area.[5] Provide appropriate exhaust ventilation where
dust may form.[4]

» Avoid Contact: Take measures to avoid contact with skin and eyes.[2] Do not breathe dust.[2]
e Hygiene: Practice good industrial hygiene. Wash hands thoroughly after handling.[2][4]
Storage:

o Temperature: Store the compound at -20°C for long-term storage.[3] For short-term use, it
can be stored at 4°C for up to a week.[3]

o Container: Keep the container tightly closed in a dry place.[2]

o Freeze-Thaw Cycles: Avoid repeated freezing and thawing.[3] Aliquoting may be necessary
for multiple uses.[3]

First Aid Measures

In the event of exposure, follow these first aid protocols:

Exposure Route First Aid Procedure

Move the person to fresh air. If breathing is

Inhalation o ) o o
difficult, give artificial respiration.[4]
Skin Contact Wash off with soap and plenty of water.[4]
Eye Contact Flush eyes with water as a precaution.[4]
) Rinse mouth with water. Never give anything by
Ingestion

mouth to an unconscious person.[4]

Disposal Plan

Proper disposal of chemical waste is critical for environmental safety and regulatory
compliance.
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o Waste Classification: While Boc-L-proline is not classified as a hazardous substance, it
should be disposed of as chemical waste.[1][4] Do not dispose of it in regular trash or down
the drain.[1]

» Waste Collection:
o Solid Waste: Collect in a designated and compatible solid waste container.[1]

o Liquid Waste: If dissolved in a solvent, the entire solution must be treated as chemical
waste.[1]

o Storage of Waste: Store waste in a designated Satellite Accumulation Area (SAA) within the
laboratory.[1] Ensure waste containers are properly labeled and sealed.

e Waste Pickup: Contact your institution's Environmental Health & Safety (EHS) office for
waste pickup and disposal in accordance with local, state, and federal regulations.[1]

Workflow for Handling Boc-(R)-gamma-allyl-L-
proline
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Caption: Workflow for the safe handling and disposal of Boc-(R)-gamma-allyl-L-proline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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